Cas no 13391-45-2 ((3-Methoxyphenyl)(phenyl)methanol)

• Product Name: (3-Methoxyphenyl)(phenyl)methanol
• CAS No: 13391-45-2
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD06201261
• CID: 1092680
• PubChem ID: 573301
• Update Time: 2025-04-24

(3-Methoxyphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methoxyphenyl)(phenyl)methanol
• (3-methoxyphenyl)-phenylmethanol

• MDL： MFCD06201261
• Inchi： 1S/C14H14O2/c1-16-13-9-5-8-12(10-13)14(15)11-6-3-2-4-7-11/h2-10,14-15H,1H3
• InChI Key： TWFPWTCZBHLWHQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 214.09942
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-Methoxyphenyl)(phenyl)methanol

Exploring the Potential of (3-Methoxyphenyl)(Phenyl)methanol: A Comprehensive Overview

The compound (3-Methoxyphenyl)(Phenyl)methanol, also known by its CAS registry number 13391-45-2, has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential applications. This aromatic alcohol is a derivative of phenol, featuring a 3-methoxyphenyl group attached to a methanol moiety. Its intricate structure offers a range of properties that make it a subject of interest for researchers exploring natural products, pharmacology, and biotechnology.

Recent studies have highlighted the compound's antioxidant activity, which is largely attributed to its phenolic hydroxyl group and methoxy substituent. These functional groups contribute to its ability to neutralize free radicals, making it a promising candidate for applications in disease prevention and cosmeceuticals. Moreover, the presence of the 3-methoxyphenyl group introduces additional complexity to its chemical profile, potentially enhancing its bioavailability and metabolic stability.

One of the most compelling aspects of (3-Methoxyphenyl)(Phenyl)methanol is its potential role in neuroprotection. Preclinical investigations have demonstrated that this compound may possess neuroprotective properties by mitigating oxidative stress and inflammation in neural cells. This aligns with the growing interest in natural compounds as alternative therapies for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Another area of research focuses on the compound's anti-inflammatory effects. By modulating key inflammatory pathways, including COX-2 inhibition and NF-kB suppression, this aromatic alcohol exhibits potent anti-inflammatory activity. Such properties make it a valuable lead compound in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to conventional therapies.

Recent advancements in biomedical engineering have also explored the use of (3-Methoxyphenyl)(Phenyl)methanol as a scaffold for designing novel drug delivery systems. Its hydroxyl and methoxy groups facilitate the formation of stable conjugates with biodegradable polymers, enabling sustained release and targeted delivery of therapeutic agents. This approach holds promise for improving drug efficacy and reducing systemic toxicity.

Furthermore, the compound's photoprotective properties have been investigated in the context of skin protection against UV radiation. Its ability to absorb UV light and scavenge reactive oxygen species (ROS) generated by UV exposure makes it a potential ingredient in sunscreen formulations and cosmetic antioxidants.

In summary, (3-Methoxyphenyl)(Phenyl)methanol, with its CAS number 13391-45-2, represents a versatile compound with diverse applications across the biomedical spectrum. Its unique structure, coupled with its demonstrated antioxidant, anti-inflammatory, and neuroprotective properties, positions it as a valuable tool in drug discovery and biomedical innovation. As research continues to unravel its full potential, this aromatic alcohol is poised to play a significant role in addressing unmet medical needs and advancing personalized medicine.